Cas no 2171822-62-9 (2-(1-{(tert-butoxy)carbonylamino}-3-methoxycyclohexyl)acetic acid)
2-(1-{(tert-butoxy)carbonylamino}-3-methoxycyclohexyl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(1-{(tert-butoxy)carbonylamino}-3-methoxycyclohexyl)acetic acid
- EN300-1284066
- 2-(1-{[(tert-butoxy)carbonyl]amino}-3-methoxycyclohexyl)acetic acid
- 2171822-62-9
-
- Inchi: 1S/C14H25NO5/c1-13(2,3)20-12(18)15-14(9-11(16)17)7-5-6-10(8-14)19-4/h10H,5-9H2,1-4H3,(H,15,18)(H,16,17)
- InChI Key: WXVOMFXNYPCONB-UHFFFAOYSA-N
- SMILES: O(C)C1CCCC(CC(=O)O)(C1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 287.17327290g/mol
- Monoisotopic Mass: 287.17327290g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 84.9Ų
2-(1-{(tert-butoxy)carbonylamino}-3-methoxycyclohexyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1284066-1.0g |
2-(1-{[(tert-butoxy)carbonyl]amino}-3-methoxycyclohexyl)acetic acid |
2171822-62-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1284066-50mg |
2-(1-{[(tert-butoxy)carbonyl]amino}-3-methoxycyclohexyl)acetic acid |
2171822-62-9 | 50mg |
$587.0 | 2023-10-01 | ||
| Enamine | EN300-1284066-100mg |
2-(1-{[(tert-butoxy)carbonyl]amino}-3-methoxycyclohexyl)acetic acid |
2171822-62-9 | 100mg |
$615.0 | 2023-10-01 | ||
| Enamine | EN300-1284066-250mg |
2-(1-{[(tert-butoxy)carbonyl]amino}-3-methoxycyclohexyl)acetic acid |
2171822-62-9 | 250mg |
$642.0 | 2023-10-01 | ||
| Enamine | EN300-1284066-500mg |
2-(1-{[(tert-butoxy)carbonyl]amino}-3-methoxycyclohexyl)acetic acid |
2171822-62-9 | 500mg |
$671.0 | 2023-10-01 | ||
| Enamine | EN300-1284066-1000mg |
2-(1-{[(tert-butoxy)carbonyl]amino}-3-methoxycyclohexyl)acetic acid |
2171822-62-9 | 1000mg |
$699.0 | 2023-10-01 | ||
| Enamine | EN300-1284066-2500mg |
2-(1-{[(tert-butoxy)carbonyl]amino}-3-methoxycyclohexyl)acetic acid |
2171822-62-9 | 2500mg |
$1370.0 | 2023-10-01 | ||
| Enamine | EN300-1284066-5000mg |
2-(1-{[(tert-butoxy)carbonyl]amino}-3-methoxycyclohexyl)acetic acid |
2171822-62-9 | 5000mg |
$2028.0 | 2023-10-01 | ||
| Enamine | EN300-1284066-10000mg |
2-(1-{[(tert-butoxy)carbonyl]amino}-3-methoxycyclohexyl)acetic acid |
2171822-62-9 | 10000mg |
$3007.0 | 2023-10-01 |
2-(1-{(tert-butoxy)carbonylamino}-3-methoxycyclohexyl)acetic acid Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 2-(1-{(tert-butoxy)carbonylamino}-3-methoxycyclohexyl)acetic acid
Compound 2171822-62-9: A Comprehensive Overview
The compound with CAS number 2171822-62-9, known as 2-(1-{(tert-butoxy)carbonylamino}-3-methoxycyclohexyl)acetic acid, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, and potential applications of this compound, supported by the latest research findings.
The molecular structure of 2-(1-{(tert-butoxy)carbonylamino}-3-methoxycyclohexyl)acetic acid is characterized by a cyclohexane ring substituted with a tert-butoxy carbonyl amino group and a methoxy group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the field of medicinal chemistry.
One of the most notable aspects of this compound is its role in drug discovery. Researchers have explored its ability to serve as an intermediate in the synthesis of peptide-based drugs. The tert-butoxy carbonyl (Boc) group, a common protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the molecule during synthetic procedures. This makes compound 2171822-62-9 an invaluable tool in the construction of complex peptide frameworks.
In addition to its synthetic applications, this compound has shown promising biological activity. Studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it may inhibit certain enzymes associated with inflammatory processes. This finding has sparked interest in further exploring its therapeutic potential in conditions such as arthritis and other inflammatory disorders.
The synthesis of compound 2171822-62-9 involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. The introduction of the tert-butoxy carbonyl amino group and the methoxy group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.
From an environmental standpoint, researchers have also investigated the biodegradability and toxicity of this compound. Preliminary studies suggest that it exhibits low toxicity to aquatic organisms, which is a positive indicator for its safe use in industrial and pharmaceutical applications. However, further research is needed to fully understand its environmental impact.
In conclusion, compound 2171822-62-9, or 2-(1-{(tert-butoxy)carbonylamino}-3-methoxycyclohexyl)acetic acid, represents a significant advancement in organic chemistry. Its versatile structure and promising biological properties make it a valuable compound for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the development of innovative chemical products.
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